N-(2-hydrazino-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-(2-hydrazinyl-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C11H17N3O4S/c1-3-19(16,17)14(8-11(15)13-12)9-4-6-10(18-2)7-5-9/h4-7H,3,8,12H2,1-2H3,(H,13,15)
• InChI Key: LTQIUNDOHZAJPV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(CC(=O)NN)C1=CC=C(C=C1)OC
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

N-(2-hydrazino-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide, commonly known as PMSF, is a chemical compound that is widely used in the field of biochemistry and molecular biology. It is a potent inhibitor of serine proteases and is commonly used to block the activity of these enzymes in various biochemical assays.

Scientific Research Applications

Enzyme Inhibition and Chemical Synthesis

N-(2-hydrazino-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide and its derivatives have been studied for their inhibitory effects on enzymes such as carbonic anhydrase. Gul et al. (2016) synthesized a series of benzenesulfonamides, showing potent inhibition of cytosolic carbonic anhydrase isoenzymes hCA I and II, with implications for treating conditions associated with dysregulated enzyme activity [Gul et al., 2016]. Mahmudov et al. (2014) explored the use of related compounds in catalysis, demonstrating their potential in the selective oxidation of alcohols to ketones, highlighting the chemical synthesis applications of such molecules [Mahmudov et al., 2014].

Crystal Structure Analysis

The study of crystal structures and the analysis of molecular interactions are vital areas of research for understanding compound stability, reactivity, and potential applications in materials science. Purandara et al. (2018) investigated the crystal structures of derivatives of N-(4-methylbenzenesulfonyl)glycine hydrazone, contributing to the field of structural chemistry by elucidating the molecular conformations and hydrogen-bonding patterns [Purandara et al., 2018].

Antibacterial Applications

The search for new antibacterial agents is a critical area of research, especially in the face of rising antibiotic resistance. Abbasi et al. (2019) synthesized a series of benzenesulfonamides derived from N-(2-hydrazino-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide, evaluating their biofilm inhibitory action against Escherichia coli. Some compounds demonstrated significant inhibitory effects, suggesting potential applications in developing new antibacterial agents [Abbasi et al., 2019].

Sensor Development

The development of chemical sensors for detecting ions or molecules is an essential field of study for environmental monitoring and diagnostic applications. Sheikh et al. (2016) explored the use of bis-sulfonamides, including derivatives of N-(2-hydrazino-2-oxoethyl)-N-(4-methoxyphenyl)ethanesulfonamide, for creating sensitive and selective sensors for Co2+ ions. This research highlights the potential of such compounds in environmental and health-related fields [Sheikh et al., 2016].